Cas no 379-57-7 (4,4',4''-Trifluorotrityl Alcohol)
4,4',4''-Trifluorotrityl Alcohol is a fluorinated trityl derivative commonly employed as a protecting group in organic synthesis, particularly for hydroxyl functionalities. The presence of fluorine atoms enhances its stability under acidic conditions while maintaining selective deprotection under mild reducing conditions. This compound is particularly useful in peptide and oligonucleotide synthesis, where its electron-withdrawing trifluoromethyl groups improve resistance to premature cleavage. Its crystalline solid form ensures ease of handling and storage. The structural rigidity imparted by the fluorinated aromatic rings also contributes to its high selectivity in protecting group strategies, making it a valuable reagent in complex multi-step syntheses.
379-57-7 structure
Product Name:4,4',4''-Trifluorotrityl Alcohol
CAS No:379-57-7
MF:C19H13F3O
MW:314.301135778427
MDL:MFCD00191587
CID:303855
PubChem ID:87577228
Update Time:2025-06-07
4,4',4''-Trifluorotrityl Alcohol Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanol,4-fluoro-a,a-bis(4-fluorophenyl)-
- 4,4',4''-Trifluorotrityl Alcohol
- tris(4-fluorophenyl)methanol
- tris(p-fluorophenyl)carbinol
- Tri(4-fluorophenyl)methanol
- 4,4,4-trifluorotrityl alcohol
- C19H13F3O
- 4,4',4''-TrifluorotritylAlcohol
- 2007AE
- PC8993
- 4-Fluoro-a,a-bis(4-fluorophenyl)benzenemethanol
- SCHEMBL12833774
- T1466
- AKOS015853501
- DTXSID50380748
- A823950
- FS-6516
- FT-0676219
- T72392
- 379-57-7
- CS-0320182
- MFCD00191587
- JALVMPWRAMMHQY-UHFFFAOYSA-N
-
- MDL： MFCD00191587
- Inchi： 1S/C19H13F3O/c20-16-7-1-13(2-8-16)19(23,14-3-9-17(21)10-4-14)15-5-11-18(22)12-6-15/h1-12,23H
- InChI Key： JALVMPWRAMMHQY-UHFFFAOYSA-N
- SMILES： FC1C=CC(=CC=1)C(C1C=CC(=CC=1)F)(C1C=CC(=CC=1)F)O
Computed Properties
- Exact Mass: 314.09200
- Monoisotopic Mass: 314.09184952g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 23
- Rotatable Bond Count: 3
- Complexity: 310
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: 4.5
- Topological Polar Surface Area: 20.2
Experimental Properties
- Color/Form: Not available
- Melting Point: 91.0 to 95.0 deg-C
- PSA: 20.23000
- LogP: 4.38810
- Solubility: Not available
4,4',4''-Trifluorotrityl Alcohol Security Information
- Hazard Statement： Irritant
- Hazard Category Code： 36/37/38
- Safety Instruction： S26; S36/37/39
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
4,4',4''-Trifluorotrityl Alcohol Customs Data
- HS CODE：2906299090
- Customs Data：
China Customs Code:
2906299090Overview:
2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%
4,4',4''-Trifluorotrityl Alcohol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019109825-5g |
Tris(4-fluorophenyl)methanol |
379-57-7 | 95% | 5g |
$739.20 | 2023-09-02 | |
| Fluorochem | 008638-1g |
4,4',4''-Trifluorotrityl alcohol |
379-57-7 | 96% | 1g |
￡233.00 | 2022-02-28 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161665-1G |
4,4',4''-Trifluorotrityl Alcohol |
379-57-7 | 98% | 1g |
¥2050.90 | 2023-08-31 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | T161665-250mg |
4,4',4''-Trifluorotrityl Alcohol |
379-57-7 | 98% | 250mg |
¥611.90 | 2023-08-31 | |
| TRC | T793640-10mg |
4,4',4''-Trifluorotrityl Alcohol |
379-57-7 | 10mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T793640-50mg |
4,4',4''-Trifluorotrityl Alcohol |
379-57-7 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T793640-100mg |
4,4',4''-Trifluorotrityl Alcohol |
379-57-7 | 100mg |
$ 135.00 | 2022-06-02 | ||
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | KK977-100mg |
4,4',4''-Trifluorotrityl Alcohol |
379-57-7 | 98.0%(GC) | 100mg |
￥491.0 | 2022-06-10 | |
| TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd. | T1466-1G |
4,4',4''-Trifluorotrityl Alcohol |
379-57-7 | >98.0%(GC) | 1g |
¥1675.00 | 2024-04-16 | |
| eNovation Chemicals LLC | D955874-100mg |
4,4',4''-TRIFLUOROTRITYL ALCOHOL |
379-57-7 | 98.0% | 100mg |
$95 | 2024-06-07 |
4,4',4''-Trifluorotrityl Alcohol Related Literature
-
Motohiro Nishio CrystEngComm 2004 6 130
-
Naoto Hayashi,Takashi Mori Chem. Commun. 1998 1905
379-57-7 (4,4',4''-Trifluorotrityl Alcohol) Related Products
- 365-24-2(Bis(4-fluorophenyl)methanol)
- 357-77-7(1,1-Bis(4-fluorophenyl)prop-2-yn-1-ol)
- 365-22-0(4-Fluorobenzhydrol)
- 427-39-4(Benzenemethanol,4-fluoro-a,a-diphenyl-)
- 128092-73-9(R: OH)
- 844856-33-3(3,5-Dimethyl-4'-fluorobenzhydrol)
- 38158-76-8((3-fluorophenyl)(p-tolyl)methanol)
- 401-76-3(2-(3-fluorophenyl)propan-2-ol)
- 402-41-5(2-(4-Fluorophenyl)-2-propanol)
- 379-55-5(4-Fluoro-a-(4-fluorophenyl)-a-phenyl-benzenemethanol)
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